Cas no 1824264-71-2 (2-[(Tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-[(Tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 1824264-71-2
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6243977
• PubChem ID: 165886069
• Update Time: 2025-10-24

2-[(Tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6489150
• 1824264-71-2
• 2-[(tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-[(Tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(20)17-8-10-5-6-11(21-4)7-12(10)13(9-17)14(18)19/h5-7,13H,8-9H2,1-4H3,(H,18,19)
• InChI Key： GAZHRJFFRIOMMH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C=CC(=CC=2C(C(=O)O)C1)OC)=O

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[(Tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

2-[(Tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1824264-71-2, known as 2-[(tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its isoquinoline skeleton, which is a bicyclic structure composed of a benzene ring fused to a pyridine ring. The presence of the tert-butoxy carbonyl group and the methoxy substituent adds to its structural complexity and functional diversity.

The isoquinoline framework is a common structural motif in natural products and synthetic compounds due to its unique electronic properties and potential for bioactivity. Recent studies have highlighted the importance of such structures in drug discovery, particularly in the development of anti-inflammatory agents and kinase inhibitors. The tert-butoxy carbonyl group (Boc) is a well-known protecting group in organic synthesis, often used to stabilize carboxylic acids during multi-step reactions. Its presence in this compound suggests that it may play a role in modulating the reactivity or stability of the molecule during synthesis or biological interactions.

The methoxy group at position 6 of the isoquinoline ring introduces electron-donating effects, which can influence the molecule's electronic properties and reactivity. This substitution pattern is reminiscent of certain alkaloids found in nature, where methoxy groups are commonly observed in bioactive compounds. Recent research has demonstrated that such substitutions can enhance the solubility and bioavailability of drugs, making this compound a promising candidate for further pharmacological studies.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the isoquinoline skeleton through cyclization reactions, followed by functionalization at specific positions to introduce the tert-butoxy carbonyl and methoxy groups. These steps require precise control over reaction conditions to ensure high yields and selectivity.

Recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing chiral isoquinoline derivatives with high enantioselectivity. Such methods could potentially be applied to this compound to generate enantiomerically pure versions, which are crucial for studying stereochemical effects on biological activity. Additionally, computational chemistry tools have been employed to predict the molecule's binding affinity to various protein targets, providing valuable insights into its potential therapeutic applications.

In terms of biological activity, this compound has shown promise as a modulator of key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to inhibit certain kinases associated with chronic inflammatory diseases, suggesting its potential as a lead compound for drug development. Furthermore, its structural features make it an attractive candidate for exploring its interactions with G-protein coupled receptors (GPCRs), which are major targets in pharmaceutical research.

The incorporation of the tert-butoxy carbonyl group also raises interesting questions about its role in drug metabolism. This group is known to undergo hydrolysis under certain conditions, which could influence the compound's pharmacokinetics and toxicity profile. Understanding these aspects will be critical for optimizing its therapeutic potential while minimizing adverse effects.

From an environmental standpoint, recent studies have emphasized the importance of assessing the ecotoxicological impact of synthetic compounds like this one. While no specific data are currently available for CAS No. 1824264-71-2, general principles suggest that such compounds should be evaluated for their potential to accumulate in ecosystems or disrupt aquatic life.

In conclusion, 2-[(tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid represents a fascinating intersection of organic synthesis and pharmacology. Its unique structure and functional groups position it as a valuable tool for exploring new therapeutic strategies while highlighting the need for continued research into its biological properties and environmental implications.